Cas no 1965290-13-4 (Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride)

• Product Name: Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride
• CAS No: 1965290-13-4
• MF: C₇H₁₄Cl₂N₂O
• MW: 213.104859828949
• MDL: MFCD26959741
• CID: 4631992
• Update Time: 2025-06-13

Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride
• (1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one;dihydrochloride
• (1S,6R)-3,9-Diazabicyclo[4.2.1]-nonan-4-one dihydrochloride

• MDL： MFCD26959741
• Inchi： 1S/C7H12N2O.2ClH/c10-7-3-5-1-2-6(9-5)4-8-7;;/h5-6,9H,1-4H2,(H,8,10);2*1H/t5-,6+;;/m1../s1
• InChI Key： XLHCYBARFYUSEY-PVNUIUKASA-N
• SMILES： Cl.Cl.O=C1C[C@H]2CC[C@@H](CN1)N2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Topological Polar Surface Area: 41.1

Additional information on Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride

Comprehensive Overview of Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride (CAS No. 1965290-13-4)

The compound Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride (CAS No. 1965290-13-4) is a bicyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the diazabicyclo core and nonan-4-one framework, make it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting neurological and metabolic pathways.

One of the key highlights of Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride is its stereochemistry, which plays a critical role in its biological activity. The (1S,6R) configuration ensures specific interactions with biological targets, making it a valuable tool for studying receptor-ligand dynamics. This specificity is particularly relevant in the context of central nervous system (CNS) research, where precise molecular interactions are crucial for therapeutic efficacy.

In recent years, the demand for novel bicyclic compounds like Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride has surged, driven by advancements in computational chemistry and AI-driven drug design. These technologies enable researchers to predict the compound's behavior in biological systems, optimizing its use in preclinical studies. Additionally, the rise of personalized medicine has further emphasized the need for structurally diverse molecules, positioning this compound as a promising candidate for future therapies.

The synthesis and characterization of Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride involve sophisticated techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and accurate structural confirmation, which are essential for reliable research outcomes. The compound's dihydrochloride salt form enhances its solubility, facilitating its use in aqueous-based assays and in vivo studies.

From a commercial perspective, Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride is gaining traction in the pharmaceutical intermediates market. Its versatility and potential for modification make it a sought-after building block for developing new drugs. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the growing demand from academic and industrial researchers.

Environmental and safety considerations are also paramount when working with Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride. While it is not classified as hazardous, proper handling and storage protocols must be followed to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when using this compound.

Looking ahead, the potential applications of Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride are vast. Its role in neuropharmacology, enzyme inhibition, and signal transduction studies underscores its importance in modern science. As research continues to uncover new insights, this compound is poised to become a cornerstone in the development of next-generation therapeutics.

For researchers seeking high-quality Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride, it is essential to source the compound from reputable suppliers. Certificates of analysis (CoA) and detailed technical specifications should be provided to ensure consistency and reliability in experimental results. Collaboration with specialty chemical manufacturers can further enhance the compound's accessibility and application scope.

In conclusion, Rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one dihydrochloride (CAS No. 1965290-13-4) represents a fascinating area of research with broad implications for drug discovery and development. Its unique properties, combined with the growing interest in bicyclic scaffolds, make it a compound worth watching in the coming years.